Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate

• IUPAC Name: ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate
• InChI: InChI=1S/C11H10F2O3/c1-2-16-10(15)6-9(14)11-7(12)4-3-5-8(11)13/h3-5H,2,6H2,1H3
• InChI Key: GLRNJDWFZNOBHC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=C(C=CC=C1F)F
• Molecular Formula: C11H10F2O3
• DSSTOX Substance ID: DTXSID90543552
• Molecular Weight: 228.19 g/mol
• CAS RN: 97305-12-9

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate are not explicitly mentioned in the available literature.

Scientific Research Applications

Polymorphism Studies

• Polymorphism in Pharmaceutical Compounds : A study on a closely related investigational pharmaceutical compound highlighted the characterization of two polymorphic forms using spectroscopic and diffractometric techniques. This research underscores the importance of understanding polymorphism in drug development for ensuring consistency and efficacy of pharmaceutical products (Vogt et al., 2013).

Catalysis and Polymer Applications

• Polymer-supported Catalytic Systems : Research on poly(3,4-ethylenedioxythiophene) introduces a novel polymer-supported system for catalytic reactions. This system demonstrates the potential of integrating such compounds into catalytic and electro-catalytic processes, suggesting a pathway for the development of new catalytic systems that could involve Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate or its derivatives (Sivakumar & Phani, 2011).

Material Science and Energy Storage

• Electrolyte Additives for Lithium-Ion Batteries : A study on Ethyl 3,3,3-trifluoropropanoate as an additive demonstrates its effectiveness in improving the cycling performance of lithium-ion batteries at elevated temperatures. This suggests that similar compounds, including this compound, could be explored for enhancing battery performance and longevity (Huang et al., 2016).

Biochemical Applications

• Biocatalysis with Fungi : The asymmetric reduction of 3-aryl-3-keto esters, including those related to this compound, using Rhizopus species, highlights the utility of fungi in producing enantioselectively reduced products. This application is significant in the synthesis of chiral alcohols, which are valuable in pharmaceutical synthesis (Salvi & Chattopadhyay, 2006).

Analytical Chemistry

• Quantitative Bioanalytical Methods : Research into the development of rapid and selective bioanalytical methods for quantifying similar molecules underscores the importance of accurate measurement techniques in drug development and pharmacokinetic studies. Such methodologies could be applicable to this compound for its evaluation in biological matrices (Nemani et al., 2018).

Safety and Hazards

The safety and hazards associated with Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate are not explicitly mentioned in the available literature.

Future Directions

The future directions for the research and application of Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate are not explicitly mentioned in the available literature.

Synthesis routes and methods

Procedure details

A mixture of 2,6-difluorobenzoic acid (15 g, 0.095 mol) and carbonyldiimidazole (18 g, 0.14 mol, 1.5 equiv) in anhydrous tetrahydrofuran (150 mL) was stirred at ambient temperature for 6 hours. In a separate flask, a suspension of anhydrous magnesium(II) chloride (9.0 g, 0.095 mol, 1.0 equiv) and potassium ethyl malonate (22 g, 0.13 mol, 1.4 equiv) in tetrahydrofuran (225 mL) was stirred at 50-60° C. for 6 hours, cooled to ambient temperature, which was then added via syringe to the solution of activated acid, and the mixture was stirred for an additional 18 hours at ambient temperature. The mixture was refluxed for 3 hours, cooled to ambient temperature, poured into water and acidified with hydrochloric acid (12 N aqueous) to pH<2. The aqueous layer was extracted with ethyl acetate and the organic extract was washed with water, dried with sodium sulfate, filtered and concentrated in vacuo, providing the titled compound.